Cas no 2228381-99-3 (methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate
• CAS No: 2228381-99-3
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5960099
• PubChem ID: 165780701
• Update Time: 2025-08-02

methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate
• 2228381-99-3
• EN300-1775838

• Inchi： 1S/C9H14N2O3/c1-6-5-10-11(2)9(6)7(12)4-8(13)14-3/h5,7,12H,4H2,1-3H3
• InChI Key： JSKUXIZAPGHALU-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1=C(C)C=NN1C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate

Methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate (CAS No. 2228381-99-3): A Comprehensive Overview

Methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate (CAS No. 2228381-99-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and biochemical studies.

The molecular formula of methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate is C₉H₁₃O₄, reflecting its complex and multifaceted composition. The presence of a pyrazole ring with dimethyl substitutions at the 1 and 4 positions contributes to its distinct chemical behavior. This structural feature not only influences its reactivity but also enhances its potential utility in synthetic chemistry and medicinal applications.

In recent years, the interest in heterocyclic compounds like methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate has surged due to their diverse biological activities. Pyrazole derivatives are known for their role as intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The hydroxypropanoate moiety further adds to its versatility, enabling various chemical modifications and functionalizations.

One of the most compelling aspects of methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate is its potential as a building block in drug discovery. The pyrazole ring is a common pharmacophore found in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. Researchers have been exploring its derivatives to identify novel therapeutic compounds with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate in the development of targeted therapies. Its ability to interact with specific biological targets makes it a promising candidate for designing small-molecule drugs. For instance, modifications to the pyrazole ring have been shown to modulate enzyme activity and receptor binding, which are critical for therapeutic intervention.

The compound's hydroxypropanoate group also plays a crucial role in its pharmacological profile. This functional group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Additionally, it can be further functionalized to introduce additional pharmacological properties, making it a versatile scaffold for drug design.

In the realm of synthetic chemistry, methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate serves as an important intermediate. Its synthesis involves multi-step reactions that showcase the compound's reactivity and compatibility with various synthetic methodologies. The ability to efficiently produce this compound has opened new avenues for exploring its applications in industrial and pharmaceutical settings.

The growing body of research on methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate underscores its significance in modern chemistry and medicine. As our understanding of its properties and potential applications deepens, so does the likelihood of discovering novel drugs and materials derived from this compound. The future holds great promise for further exploration and utilization of this remarkable molecule.

In conclusion, methyl 3-(1,4-dimethyl-1H-pyrazol-5-yl)-3-hydroxypropanoate (CAS No. 2228381-99-3) is a compound of great interest due to its unique structure and multifaceted applications. Its role as a building block in drug discovery and synthetic chemistry highlights its importance in advancing scientific knowledge and developing new therapeutic agents. As research continues to unfold, this compound is poised to play a pivotal role in shaping the future of chemical biology and medicinal chemistry.